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Compound of Interest

Compound Name: Cefazolin(1-)

Cat. No.: B1200283

A Comparative Guide to Cefazolin MIC Validation
Using Reference Strains

This guide provides a comprehensive comparison of the minimum inhibitory concentration
(MIC) values of Cefazolin against key reference strains as recommended by the Clinical and
Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST). Detailed experimental protocols and quality control ranges
are presented to aid researchers, scientists, and drug development professionals in the
accurate validation of Cefazolin's antimicrobial activity.

Data Presentation: Cefazolin Quality Control (QC)
MIC Ranges

The performance of Cefazolin in antimicrobial susceptibility testing is validated using
established quality control reference strains. The expected MIC ranges for these strains are
crucial for ensuring the accuracy and reproducibility of experimental results. The table below
summarizes the acceptable QC ranges for Cefazolin against Staphylococcus aureus ATCC
29213, Escherichia coli ATCC 25922, and Pseudomonas aeruginosa ATCC 27853 according to
CLSI and EUCAST guidelines.
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Cefazolin MIC Range

Reference Strain Organization
(ng/mL)

Staphylococcus aureus ATCC

CLsI 0.25-1.0
29213

Target MIC of 0.5 pg/mL,
EUCAST I Mo

Range of 0.12 - 0.5 pg/mL
Escherichia coli ATCC 25922 CLsI 1-4

Target MIC of 2 pg/mL, Range
EUCAST g Hd J

of 1 -8 pg/mL
Pseudomonas aeruginosa

CLSI 8-32
ATCC 27853

Not routinely tested against
EUCAST

Cefazolin; intrinsically resistant

Experimental Protocol: Broth Microdilution Method
for Cefazolin MIC Determination

The following protocol is a standardized method for determining the MIC of Cefazolin, based on
the principles outlined in CLSI document MO7 and EUCAST guidelines.[1][2]

1. Preparation of Materials:

o Cefazolin Stock Solution: Prepare a stock solution of Cefazolin at a concentration of 1280
Mg/mL in a suitable solvent. Sterilize by filtration.

¢ Culture Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended
medium.

o Bacterial Strains: Use overnight cultures of Staphylococcus aureus ATCC 29213,
Escherichia coli ATCC 25922, and Pseudomonas aeruginosa ATCC 27853 grown on
appropriate agar plates.

» 96-Well Microtiter Plates: Sterile, U-bottomed plates.
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2. Inoculum Preparation:
o Select 3-5 well-isolated colonies of the reference strain from an 18-24 hour agar plate.

e Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland
standard. This corresponds to approximately 1-2 x 108 CFU/mL.

» Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

3. Preparation of Cefazolin Dilutions:

o Perform a serial two-fold dilution of the Cefazolin stock solution in CAMHB directly in the 96-
well plate to achieve the desired concentration range (e.g., from 64 pg/mL to 0.06 pg/mL).

 Include a growth control well (no Cefazolin) and a sterility control well (no bacteria).
4. Inoculation and Incubation:

 Inoculate each well (except the sterility control) with the prepared bacterial suspension. The
final volume in each well should be 100 pL.

 Incubate the plates at 35°C £ 2°C for 16-20 hours in ambient air.
5. Interpretation of Results:

e The MIC is defined as the lowest concentration of Cefazolin that completely inhibits visible
growth of the organism as detected by the unaided eye.

o The results for the reference strains should fall within the established QC ranges for the test
to be considered valid.

Mandatory Visualization

The following diagram illustrates the workflow for the validation of Cefazolin's Minimum
Inhibitory Concentration (MIC) against reference bacterial strains.
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Caption: Workflow for Cefazolin MIC determination and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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